Cas no 134540-94-6 (ethyl-5-ethyl-isoxazole-4-carboxylate)

ethyl-5-ethyl-isoxazole-4-carboxylate structure
134540-94-6 structure
Product Name:ethyl-5-ethyl-isoxazole-4-carboxylate
CAS No:134540-94-6
MF:C8H11NO3
MW:169.177842378616
CID:900211
Update Time:2026-04-29

ethyl-5-ethyl-isoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl-5-ethyl-isoxazole-4-carboxylate
    • 4-Isoxazolecarboxylicacid,5-ethyl-,ethylester(9CI)

Computed Properties

  • Exact Mass: 169.07400

Experimental Properties

  • Density: 1.108
  • Boiling Point: 273.618°C at 760 mmHg
  • Flash Point: 119.28°C
  • Refractive Index: 1.47
  • PSA: 52.33000
  • LogP: 1.41370

ethyl-5-ethyl-isoxazole-4-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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